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Compound of Interest

Compound Name: Tizoxanide-d4

Cat. No.: B565610 Get Quote

Essential Safety and Handling Guide for
Tizoxanide-d4
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for handling Tizoxanide-
d4, including operational and disposal plans.

Chemical Identifier:

Trade Name: Tizoxanide-d4

Synonym: 2-hydroxy-N-(5-nitro-2-thiazolyl)-benzamide-3,4,5,6-d4

CAS Number: 1246817-56-0

Tizoxanide-d4 is an isotopically labeled internal standard used for the quantification of

Tizoxanide, an active metabolite of the antiparasitic drug Nitazoxanide.[1] It is intended for

research use only.

Hazard Identification and Classification
Tizoxanide-d4 is classified as a hazardous substance. The primary hazards are outlined in the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

GHS Label Elements

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Personal Protective Equipment (PPE)
To minimize exposure to Tizoxanide-d4, appropriate personal protective equipment must be

worn. The following table summarizes the required PPE for handling this compound.

Recommended Personal Protective Equipment[2][3][4][5]
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Body Part Equipment Specification

Eyes/Face
Safety goggles with side-

shields

Must meet ANSI Z87.1

standards to protect against

splashes.[6]

Hands Protective gloves

Chemotherapy gloves tested

to ASTM D6978 standard are

recommended.[5] Must be

disposable, powder-free, and

latex-free.[3]

Body
Impervious clothing/Long-

sleeved gown

A long-sleeved, seamless

gown that closes in the back is

required.[3][5]

Respiratory Suitable respirator

Required if not handling in a

containment primary

engineering control (C-PEC) or

if there is a risk of dust/aerosol

formation.[2][5]

Head/Hair Head and hair covers
To protect against hazardous

residue.[3]

Feet Shoe covers
Disposable, skid-resistant shoe

covers should be worn.[3]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Tizoxanide-d4 and

ensuring a safe laboratory environment.

Safe Handling Protocol:[2][7]

Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume

hood.[2]

Avoid Contact: Avoid inhalation, and contact with eyes and skin.[2]
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Prevent Formation of Dust/Aerosols: Avoid the formation of dust and aerosols during

handling.[2]

Hygiene: Do not eat, drink, or smoke when using this product. Wash skin thoroughly after

handling.[2]

Ignition Sources: Keep away from sources of ignition.

Storage Conditions:[2][8][9]

Form Storage Temperature Duration

Neat (Powder) +4°C
As specified by the

manufacturer.

In Solvent -20°C or -80°C
Up to 1 month at -20°C, and

up to 6 months at -80°C.

Keep container tightly sealed in a cool, well-ventilated area, away from direct sunlight.[2]

Experimental Workflow: Safe Handling of
Tizoxanide-d4
The following diagram illustrates the procedural steps for safely handling Tizoxanide-d4 in a

laboratory setting.
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Perform Experiment
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tizoxanide-d4.
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Disposal Plan
The disposal of Tizoxanide-d4 and its containers must be conducted in accordance with

institutional, local, state, and federal regulations.

General Disposal Guidelines:

Unused Product: Dispose of contents and container to an approved waste disposal plant.[2]

Do not allow the product to reach ground water, water courses, or sewage systems.

Empty Containers: Remove all personal information from the prescription label of empty

medicine bottles or packaging before recycling or discarding them.[10]

Waste Mixture: For disposal of small quantities, it is recommended to mix the medicine with

an unappealing substance like dirt or used coffee grounds, place it in a sealed plastic bag,

and then throw it in the trash.[10]

Hazardous Waste Management: For larger quantities or in institutional settings, follow the

procedures for hazardous waste disposal established by your organization's Environmental

Health and Safety Office (EHSO).[11] This may involve collection in labeled, compatible

containers for pickup by EHSO personnel or a licensed waste vendor.[11]

Emergency Procedures

First Aid Measures:[2]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Remove contact lenses if present. Promptly seek medical attention.

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.

Inhalation: Relocate to fresh air immediately.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2]

Spill and Leak Procedures:
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Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: Ensure adequate ventilation. Pick up spilled material and transfer it to properly

labeled containers for disposal.

Personal Precautions: Use personal protective equipment as required and evacuate

personnel to safe areas. Avoid contact with skin, eyes, or clothing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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